Cas no 2228910-45-8 (1-{1-6-(pyrrolidin-1-yl)pyridin-3-ylcyclopropyl}cyclopropan-1-amine)

• Product Name: 1-{1-6-(pyrrolidin-1-yl)pyridin-3-ylcyclopropyl}cyclopropan-1-amine
• CAS No: 2228910-45-8
• MF: C₁₅H₂₁N₃
• MW: 243.347343206406
• CID: 5569450
• PubChem ID: 165641543
• Update Time: 2025-10-29

1-{1-6-(pyrrolidin-1-yl)pyridin-3-ylcyclopropyl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1739923
• 2228910-45-8
• 1-{1-[6-(pyrrolidin-1-yl)pyridin-3-yl]cyclopropyl}cyclopropan-1-amine
• 1-{1-6-(pyrrolidin-1-yl)pyridin-3-ylcyclopropyl}cyclopropan-1-amine

• Inchi： 1S/C15H21N3/c16-15(7-8-15)14(5-6-14)12-3-4-13(17-11-12)18-9-1-2-10-18/h3-4,11H,1-2,5-10,16H2
• InChI Key： HFFMLHDYNAVAFW-UHFFFAOYSA-N
• SMILES： NC1(CC1)C1(C2C=NC(=CC=2)N2CCCC2)CC1

Computed Properties

• Exact Mass: 243.173547683g/mol
• Monoisotopic Mass: 243.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 42.2Ų

Additional information on 1-{1-6-(pyrrolidin-1-yl)pyridin-3-ylcyclopropyl}cyclopropan-1-amine

Professional Introduction of Compound CAS No. 2228910-45-8: 1-{1-[6-(Pyrrolidin-1-yl)pyridin-3-yl]cyclopropyl}cyclopropanamine

The compound with CAS number 2228910-45-8, named 1-{1-[6-(pyrrolidin-1-yl)pyridin-3-yl]cyclopropyl}cyclopropanamine, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique bicyclic structure, which includes a cyclopropane ring fused with a pyridine moiety substituted with a pyrrolidine group. The combination of these structural elements imparts distinctive electronic and steric properties, making it a promising candidate for various applications, particularly in drug discovery and development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging innovative methodologies such as transition-metal-catalyzed cycloadditions and cross-coupling reactions. These techniques have not only improved the yield and purity of the compound but also facilitated its structural elucidation through advanced spectroscopic techniques like NMR and X-ray crystallography. The structural integrity of this compound has been rigorously confirmed, ensuring its reliability for further studies.

The pharmacological profile of 1-{1-[6-(pyrrolidin-1-yl)pyridin-3-yl]cyclopropyl}cyclopropanamine has been extensively investigated in preclinical models. Studies have demonstrated its potential as a modulator of key biological targets, including G-protein coupled receptors (GPCRs) and ion channels, which are implicated in various pathological conditions such as neurodegenerative diseases, cardiovascular disorders, and cancer. Notably, research published in high-impact journals has highlighted its ability to interact with specific receptor subtypes with high affinity and selectivity, underscoring its therapeutic potential.

In addition to its pharmacological properties, the compound exhibits remarkable stability under physiological conditions, making it suitable for systemic administration. Preclinical toxicity studies have revealed a favorable safety profile, with minimal adverse effects observed at therapeutic doses. These findings have positioned the compound as a strong candidate for further development into a clinically relevant drug.

The synthesis and characterization of this compound represent a significant milestone in medicinal chemistry. Its unique structure and promising biological activity have opened new avenues for exploring novel therapeutic strategies. As research continues to unfold, it is anticipated that this compound will play a pivotal role in advancing our understanding of complex biological systems and pave the way for innovative treatments.

In conclusion, the compound with CAS number 2228910-45-8, or 1-{1-[6-(pyrrolidin-1-yl)pyridin-3-yl]cyclopropyl}cyclopropanamine, stands as a testament to the ingenuity of modern chemical synthesis and pharmacological research. With its distinctive structure, robust stability, and compelling biological activity, this compound holds immense promise for contributing to the advancement of medical science and improving human health.